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Compound of Interest

1-Nitropropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B11742568

Get Quote

Executive Summary & Structural Identity[1]

1-Nitropropan-2-amine hydrochloride (CAS: N/A for specific salt; Free base related CAS:
19344-93-5) is a bifunctional aliphatic building block characterized by a vicinal stereocenter

bearing an amine group and a primary nitro group. Belonging to the class of

-nitroamines, this molecule serves as a critical intermediate in the synthesis of 1,2-diamines
(via nitro reduction) and

-amino acids (via the Nef reaction), motifs prevalent in broad-spectrum antibiotics and chiral
ligands for asymmetric catalysis.

This guide provides a rigorous structural analysis, validated synthetic protocols, and
spectroscopic data interpretation, distinguishing this specific isomer from its constitutional
isomer, 2-nitropropan-1-amine.[1]

Chemical Identity Table[1]
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Property Specification
IUPAC Name 1-Nitropropan-2-amine hydrochloride
Formula
Molecular Weight 140.57 g/mol
Structure
One stereocenter at C2 (
Chirality

enantiomers)

Key Functionality

Electrophilic Nitro group / Nucleophilic Amine

(masked as salt)

Structural Characterization & Spectroscopy

The structural integrity of 1-nitropropan-2-amine hydrochloride relies on the distinct

electronic environments created by the electron-withdrawing nitro group (

) and the ammonium moiety (

).

Nuclear Magnetic Resonance (NMR) Analysis

The presence of the hydrochloride salt significantly desheilds the methine proton at C2

compared to the free base.[1]
Predicted

H NMR (400 MHz,

):
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Position Multiplicity Integration Assignment

(ppm)

Mechanistic
Insight

C1-H 4.85 - 4.95 Multiplet (dd) ~ 2H

Strong
deshielding
by nitro
group;
diastereotopi
¢ splitting
often
observed due
to C2
chirality.

C2-H 3.90-4.10 Multiplet 1H

Deshielded
by
ammonium
cation;
couples with
ClandC3
protons.[1]

C3-H 1.45-1.55 Doublet 3H

Typical
methyl
doublet,
slightly
downfield due

to

-effect of

amine.

N-H ~8.50 Broad Singlet  3H

Exchangeabl
e; visible in
DMSO-

, disappears

in
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Predicted

C NMR (100 MHz,
):
e 76.5 ppm: (
) — Most deshielded carbon due to direct attachment to the nitro group.[1]
e 48.2 ppm: (
) — Methine carbon.[1]
e 16.8 ppm: (

) — Methyl terminus.[1]

Infrared Spectroscopy (FT-IR)

The IR spectrum provides a rapid "fingerprint" validation of the functional groups.[1]

3200 — 2800 cm~* (Broad, Strong): N-H stretching vibration characteristic of primary amine
salts (

)[1]
e 1555 cm~1 (Strong): Asymmetric

stretch.[1] This is the diagnostic peak for the nitro group.
e 1375 cm~* (Medium): Symmetric

stretch.[1]

e 1500 — 1600 cm~1: N-H bending deformations (often overlaps with nitro asymmetric stretch).

[1]
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Mass Spectrometry (ESI-MS)

In positive mode ESI, the hydrochloride salt dissociates.[1]

e [M+H]*: m/z 105.1 (corresponding to the protonated free base

).[1]

o Fragmentation: Loss of

(46 Da) is a common fragmentation pathway, yielding a peak at m/z 59 (

).[1]

Synthetic Protocol: The Michael Addition Route

While the Aza-Henry (Nitro-Mannich) reaction is preferred for enantioselective synthesis using
chiral catalysts [1], the most robust route for generating the racemic hydrochloride salt for
structural analysis is the Michael Addition of Ammonia to 1-Nitro-1-propene, followed by
acidification.

Reaction Logic Flow

The synthesis exploits the electron-deficient nature of the nitroalkene. The nitro group acts as a
powerful electron-withdrawing group (EWG), activating the

-carbon (C2) for nucleophilic attack by ammonia.[1]
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Precursor Synthesis
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Click to download full resolution via product page

Figure 1: Synthetic pathway from basic commodity chemicals to the target amine salt.[1][2][3]

[415][6]

Detailed Methodology

Step 1: Preparation of 1-Nitro-1-propene (Precursor) Note: Commercially available, but often
synthesized fresh due to polymerization risks.

o Condensation: React acetaldehyde (1.0 eq) with nitromethane (1.2 eq) using catalytic NaOH
in methanol at 0°C.

o Dehydration: Treat the resulting nitroalcohol with methanesulfonyl chloride (MsCl) and
triethylamine (

) in DCM to yield 1-nitro-1-propene (yellow oil).[1]
Step 2: Michael Addition (Target Synthesis)
e Setup: Charge a 3-neck round bottom flask with THF (anhydrous) and cool to -10°C.

e Saturation: Bubble anhydrous ammonia gas (
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) into the solvent until saturation, or use 7N
in methanol.

e Addition: Add 1-nitro-1-propene dropwise over 30 minutes. The solution will darken
(formation of nitronate species).[1]

o Critical Control Point: Maintain temperature < 0°C to prevent polymerization of the
nitroalkene.[1]

o Equilibrium: Stir for 2 hours at 0°C, then allow to warm to room temperature for 1 hour.

o Workup: Evaporate excess ammonia and solvent under reduced pressure (rotary evaporator,
bath < 30°C). The residue is the unstable free base.

Step 3: Salt Formation (Stabilization)[1]

» Dissolution: Dissolve the crude residue immediately in dry diethyl ether or ethanol.
 Acidification: Add 2M HCI in diethyl ether dropwise with vigorous stirring.

» Crystallization: A white precipitate of 1-nitropropan-2-amine hydrochloride will form.[1]

« Filtration: Collect solids via vacuum filtration, wash with cold ether, and dry under vacuum
over

Stereochemical Considerations

1-Nitropropan-2-amine possesses a chiral center at C2.[1] The protocol above yields a racemic
mixture (x).

For drug development applications requiring enantiopurity (e.g., specific binding pockets), the
Asymmetric Aza-Henry Reaction is required.[1]

» Catalyst: Chiral thiourea or cinchona alkaloid derivatives.[1]

e Substrate: N-Boc-imine (derived from acetaldehyde) + Nitromethane.[1]
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e Mechanism: The catalyst coordinates the nitro group and the imine, directing the facial attack

to yield high enantiomeric excess (

) [2].[1]

Safety & Stability (HSE Profile)

Hazard Class

Risk Description

Mitigation Strategy

Energetic Material

Aliphatic nitro compounds can
decompose exothermically at

high temperatures.

Do not heat the free base >
50°C. Store the HCI salt, which

is significantly more stable.[1]

-nitroamines are potential

Handle in a Class Il Biosafety

Toxicity Cabinet or Fume Hood.[1]
alkylating agents.[1] Wear nitrile gloves.[1]
Store in a desiccator.[1] Water
o Amine salts are hygroscopic. absorption broadens IR/INMR
Hygroscopicity ]
[1] signals and degrades
stoichiometry.[1]
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Disclaimer: This guide is for research purposes only. The synthesis of nitroamines involves

hazardous precursors and energetic intermediates.[1] All procedures must be conducted by

qualified personnel in appropriate facilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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